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For Researchers, Scientists, and Drug Development Professionals

Introduction
Histone acetyltransferases (HATs) are a class of enzymes that play a crucial role in the

regulation of gene expression by catalyzing the transfer of an acetyl group from acetyl-CoA to

lysine residues on histone proteins. This post-translational modification is generally associated

with a more open chromatin structure, facilitating transcription. The p300/CBP family of HATs

are particularly important as they act as transcriptional co-activators in numerous cellular

processes. Dysregulation of p300/CBP activity has been implicated in various diseases,

including cancer.

CTPB (N-(4-chloro-3-(trifluoromethyl)phenyl)-2-ethoxy-6-pentadecyl-benzamide) is a small

molecule activator of the p300 histone acetyltransferase. It has been shown to selectively

enhance the catalytic activity of p300, making it a valuable tool for studying the function of this

enzyme and for the screening and development of novel therapeutic agents targeting the

histone acetylation pathway. These application notes provide detailed protocols for performing

in vitro HAT assays using CTPB to assess its activating effect on p300.

Data Presentation
Table 1: Quantitative Data for CTPB Activation of p300 HAT Activity
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Parameter Value Source

Maximal Activation

Concentration
275 µM [1]

Concentration Range for

Activity Increase
25 - 300 µM [2]

Optimal Acetylation of Histones

H3 and H4
~200 µM [1]

Signaling Pathway
The p300 histone acetyltransferase is a key regulator of gene transcription. Its activity is

controlled by a complex interplay of protein-protein interactions and post-translational

modifications. In a basal state, an autoinhibitory loop within the p300 protein can limit the

access of substrates to the catalytic site. Activators like CTPB are thought to modulate the

conformation of p300, leading to an enhancement of its HAT activity. This results in the

acetylation of histone and non-histone protein substrates, which in turn promotes gene

expression.
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Cellular Milieu
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Start

Prepare Reagents:
- p300 Enzyme

- CTPB (and DMSO control)
- Histone Substrate

- Acetyl-CoA
- Assay Buffer

Set up Reaction Mixtures in Microplate/Tubes

Add CTPB or DMSO (Control)

Pre-incubate at 30°C for 10 min

Initiate Reaction with Acetyl-CoA

Incubate at 30°C for 30-60 min

Detection

Radioactive Assay
(Filter Binding or Fluorography)

Radiolabeled Acetyl-CoA

Fluorometric Assay

Non-radiolabeled

Data Analysis and Interpretation

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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